Cas no 67451-45-0 (2-(1H-pyrrol-1-yl)propanedioic acid)

• Product Name: 2-(1H-pyrrol-1-yl)propanedioic acid
• CAS No: 67451-45-0
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 3162737
• PubChem ID: 19785427
• Update Time: 2025-04-21

2-(1H-pyrrol-1-yl)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrrol-1-yl)propanedioic acid
• 2-(1H-pyrrol-1-yl)malonicacid
• 67451-45-0
• LAWZPOGFYBRUER-UHFFFAOYSA-N
• 2-(1H-pyrrol-1-yl)malonic acid
• SB63730
• SCHEMBL498341
• 2(1-pyrryl) propanedioic acid

• Inchi： 1S/C7H7NO4/c9-6(10)5(7(11)12)8-3-1-2-4-8/h1-5H,(H,9,10)(H,11,12)
• InChI Key： LAWZPOGFYBRUER-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N1C=CC=C1)=O

Computed Properties

• Exact Mass: 169.03750770Da
• Monoisotopic Mass: 169.03750770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.5Ų